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Compound of Interest

Compound Name: Benzoin ethyl ether

Cat. No.: B160456 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute

professional medical or safety advice. Always consult the official Safety Data Sheet (SDS) and

follow established laboratory safety protocols when handling any chemical.

Chemical Identification
Identifier Value

Chemical Name Benzoin ethyl ether

Synonyms
2-Ethoxy-1,2-diphenylethanone, α-Ethoxy-α-

phenylacetophenone, O-Ethylbenzoin

CAS Number 574-09-4[1][2]

Molecular Formula C₁₆H₁₆O₂[1][3]

Molecular Weight 240.30 g/mol [1]

Structure alt text
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Property Value Source

Appearance
White to light yellow crystalline

powder/needles

Melting Point 56-61 °C

Boiling Point 194-195 °C @ 20 mmHg

Solubility

Insoluble in water. Soluble in

acetone, chloroform, ethanol,

ether, benzene, and

petroleum.

Vapor Pressure 1.38E-07 mmHg @ 25°C

Density 1.1016 g/cm³

Hazard Identification and Classification
Benzoin ethyl ether is classified as a hazardous chemical. The following table summarizes its

GHS classification.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction

Hazardous to the Aquatic

Environment, Acute Hazard
Category 1 H400: Very toxic to aquatic life

Hazardous to the Aquatic

Environment, Long-term

Hazard

Category 1
H410: Very toxic to aquatic life

with long lasting effects

Signal Word: Danger

Hazard Pictograms:
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Toxicological Information
Quantitative toxicological data for Benzoin ethyl ether is limited. Much of the available data is

for the related compound, Benzoin. It is crucial to handle Benzoin ethyl ether with the

assumption of similar or greater toxicity.

Test Species Route Value Compound Source

LD50 Rat Oral
>2000 mg/kg

bw

Benzoin ethyl

ether

LD50 Rat Oral 10,000 mg/kg Benzoin

LD50 Rabbit Dermal 8,870 mg/kg Benzoin

Skin Sensitization:

Benzoin ethyl ether is classified as a skin sensitizer. This means that upon initial exposure, an

individual may develop an allergic sensitivity. Subsequent exposures, even to small amounts,

can trigger an allergic contact dermatitis reaction. The mechanism for this is believed to involve

haptenation.

Proposed Signaling Pathway for Skin Sensitization
The process of skin sensitization by small molecules like Benzoin ethyl ether is thought to be

initiated by the covalent binding of the chemical (or its reactive metabolites) to endogenous

skin proteins. This process, known as haptenation, forms a hapten-protein conjugate that is

recognized as foreign by the immune system, leading to the activation of T-cells and the

development of allergic contact dermatitis upon re-exposure.

While the specific interactions of Benzoin ethyl ether have not been fully elucidated, a

plausible mechanism involves its electrophilic nature, allowing it to react with nucleophilic

residues on skin proteins. This can trigger a cellular stress response, potentially involving the
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Keap1-Nrf2 pathway, which is a key regulator of antioxidant and detoxification gene

expression.
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Cellular Environment

Immune Response

Benzoin ethyl ether

Hapten-Protein
Conjugate (Antigen)

Haptenation

Keap1

Electrophilic Stress

Skin Protein
(Nucleophilic residues)

Dendritic Cell
Activation

Antigen Presentation

Nrf2

Inhibition

Antioxidant Response Element (ARE)
in DNA

Translocation
to Nucleus

Expression of
Cytoprotective Genes

Activation

T-Cell Priming
(Sensitization)

Allergic Contact
Dermatitis

(Elicitation on Re-exposure)

Start Animal Preparation
(Rabbit, fur clipped)

Apply 0.5g of
Benzoin ethyl ether

to skin

4-hour Exposure
(Semi-occlusive dressing)

Remove Dressing
& Wash Site

Observe & Score
Erythema/Edema
(1, 24, 48, 72h)

End
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Start

Day 1-3: Apply
Benzoin ethyl ether

to mouse ears

Day 6: Inject
³H-methyl thymidine IV

Excise draining
auricular lymph nodes

(5h post-injection)

Prepare single-cell
suspension

Measure ³H incorporation
(Scintillation counting)

Calculate Stimulation Index (SI)
(SI ≥ 3 is positive)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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